Cas no 1807142-50-2 (3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde
• CAS No: 1807142-50-2
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4894140
• Update Time: 2025-06-29

3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-7(9)6-3(2-13)11-5(10)1-4(6)12(14)15/h1-2,7H
• InChI Key： KZZIIKQOOZYQLK-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(C=O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde

3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde (CAS No. 1807142-50-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, agrochemicals, and advanced materials. In this article, we delve into the properties, synthesis, and recent research findings related to this compound.

3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde is characterized by its pyridine ring system, which serves as the central framework. The pyridine ring is substituted with a difluoromethyl group at position 3, an iodine atom at position 6, a nitro group at position 4, and a carboxaldehyde group at position 2. This combination of substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The presence of electron-withdrawing groups such as the nitro and difluoromethyl groups enhances the molecule's reactivity and stability. These properties make 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde an ideal candidate for exploring novel drug delivery systems and bioactive molecules. Researchers have reported that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be further explored for therapeutic applications.

The synthesis of 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring, substitution reactions to introduce the functional groups, and purification techniques to ensure high purity. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of this compound, reducing costs and improving scalability.

In terms of physical properties, 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde has a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, the compound exhibits moderate fluorescence under UV light, which could be exploited for sensing applications.

Recent research has focused on the use of pyridine derivatives in polymer chemistry. The carboxaldehyde group in 3-(Difluoromethyl)-6-iodo-4-nitropyridine-2-carboxaldehyde can serve as a reactive site for polymerization reactions, leading to the development of novel polymeric materials with tailored properties. These materials show promise in applications such as drug delivery systems, tissue engineering scaffolds, and sensors.

Another area of interest is the use of this compound in agrochemicals. The iodine atom at position 6 imparts biocidal properties to the molecule, making it effective against various plant pathogens. Recent field trials have demonstrated its potential as a fungicide with low toxicity to non-target organisms.

In conclusion, 3-(Difluoromethyl)-6-Iodo-pyridin